cis-2-Phenylcyclopentanol

• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• InChI: InChI=1S/C11H14O/c12-11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-6,10-12H,4,7-8H2/t10-,11-/m1/s1
• InChIKey: GKYMKMKCZAPNTK-GHMZBOCLSA-N

cis-2-Phenylcyclopentanol — Chiral Scaffold Overview

cis-2-Phenylcyclopentanol (CAS 2362-73-4; (1R,2R)-rel-2-phenylcyclopentanol) is a chiral secondary alcohol composed of a cyclopentane ring bearing a phenyl substituent and a hydroxyl group in a cis relative configuration [1]. It serves as a stereochemically defined building block in asymmetric synthesis, a chiral reference standard for absolute configuration assignment, and a probe molecule for studying enzyme–substrate stereochemical recognition [2]. The compound has been assigned NSC 245131 within the National Cancer Institute repository, indicating its selection for broader biological screening .

Role Chiral reference standard for absolute-configuration assignment

Workflow Stereochemical-control studies and enantiomer-attribution review

Probe Enzyme-stereorecognition probe molecule

• [1] C.H. DePuy, G.F. Morris, J.S. Smith, R.J. Smat, J. Am. Chem. Soc., 1965, 87, 2421–2428. Electronic Effects in Elimination Reactions. V. Bimolecular cis Eliminations. 2-Arylcyclopentyl Tosylates. View Source
• [2] L.A. Asuncion, J.E. Baldwin, J. Org. Chem., 1995, 60, 5778–5784. Quantitative Analyses of the Four Isomers of 3,4-Diphenylcyclopentene by Chiral Gas Chromatography. View Source

cis-2-Phenylcyclopentanol: Risks of Generic Substitution

Ordering an undefined ‘2-phenylcyclopentanol’ or its trans diastereomer in place of the authentic cis isomer introduces both stereochemical and functional risk. The cis and trans diastereomers exhibit divergent reactivity: Raney nickel reduction of 2-phenylcyclopentanone produces a 79% cis / 21% trans mixture, whereas LiAlH₄ reduction yields the opposite selectivity (41% cis / 59% trans), demonstrating that synthetic access is highly reduction-method-dependent [1]. Hydroboration–oxidation of 1-phenylcyclopentene furnishes exclusively trans-2-phenylcyclopentanol, meaning trans-rich batches predominate in generic stock [2]. Furthermore, the cis diastereomer dehydrates under acid catalysis to 1-phenylcyclopentene, whereas the trans isomer follows a different elimination pathway [3]. For applications requiring defined stereochemistry — chiral chromatography calibration, enzyme stereopreference profiling, or stereoselective synthesis — substituting the cis isomer with a trans-enriched or mixed batch directly invalidates experimental stereochemical assignments and measured biological activity parameters.

Target: cis-2-Phenylcyclopentanol

Raney Ni reduction yields 79% cis enrichment; defined stereochemistry supports chiral correlation

Acid-catalyzed dehydration gives 1-phenylcyclopentene as the predictable major product

Validated absolute-configuration reference for chiral GC isomer assignment

Substitute: trans / Mixed Batches

LiAlH₄ or hydroboration routes yield trans-rich product; generic stock may contain predominantly trans diastereomer

Trans diastereomer follows a different elimination pathway; olefin product distribution may shift

Trans-enriched or racemic batches may not support valid stereochemical correlation or chiral calibration

• [1] C.H. DePuy, G.F. Morris, J.S. Smith, R.J. Smat, J. Am. Chem. Soc., 1965, 87, 2421–2428. Electronic Effects in Elimination Reactions. V. Bimolecular cis Eliminations. 2-Arylcyclopentyl Tosylates. View Source
• [2] OrganicChemistryData.org — Stereoselective Synthesis: Hydroboration of 1-phenylcyclopentene yields trans-2-phenylcyclopentanol. View Source
• [3] Chegg / Numerade — Acid-catalyzed dehydration of cis-2-phenylcyclopentanol gives 1-phenylcyclopentene. View Source

cis-2-Phenylcyclopentanol: Key Differentiation Evidence

Reduction Stereoselectivity: Raney Nickel vs. LiAlH₄

The stereochemical outcome of 2-phenylcyclopentanone reduction is strongly dependent on the reducing agent. Raney nickel-catalyzed hydrogenation affords a 79% cis / 21% trans mixture of 2-phenylcyclopentanol, whereas lithium aluminum hydride (LiAlH₄) reduction of the same ketone yields a 41% cis / 59% trans mixture, as determined by gas–liquid partition chromatography (g.p.c.) [1]. This 38-percentage-point inversion in cis selectivity directly dictates which diastereomer is obtained as the major product under a given synthetic protocol.

Reduction Stereoselectivity

Head-to-head

79% cisRaney Ni reduction

41% cisLiAlH₄ reduction

Δ(cis%) = +38 pp favoring Raney Ni; >3:1 cis selectivity

Method context determines cis enrichment; procurement without reduction-route verification risks trans-rich material

Verify reduction method at procurement; g.p.c. analysis by DePuy et al., J. Am. Chem. Soc., 1965

Evidence Dimension	Cis:trans diastereomer ratio from 2-phenylcyclopentanone reduction
Target Compound Data	79% cis-2-phenylcyclopentanol / 21% trans (Raney nickel reduction)
Comparator Or Baseline	41% cis-2-phenylcyclopentanol / 59% trans (LiAlH₄ reduction of the same ketone)
Quantified Difference	Δ(cis%) = +38 percentage points favoring Raney nickel; >3:1 cis selectivity vs. <1:1 cis selectivity
Conditions	2-Phenylcyclopentanone reduction; Raney nickel / H₂ vs. LiAlH₄; product ratio by g.p.c. analysis (DePuy et al., J. Am. Chem. Soc., 1965)

Why This Matters

Researchers requiring cis-enriched 2-phenylcyclopentanol must select Raney nickel reduction conditions and verify diastereomeric purity; ordering commercial material without specification of the reduction method may yield a trans-enriched batch (from LiAlH₄ or borohydride routes) that is unsuitable for stereochemically sensitive applications.

• [1] C.H. DePuy, G.F. Morris, J.S. Smith, R.J. Smat, J. Am. Chem. Soc., 1965, 87, 2421–2428. Electronic Effects in Elimination Reactions. V. Bimolecular cis Eliminations. 2-Arylcyclopentyl Tosylates. (Page 2422: Raney nickel reduction gives 79% cis / 21% trans; LiAlH₄ gives 41% cis / 59% trans). View Source

Chiral Reference Standard for GC Absolute Configuration

(1S,2S)-(+)-cis-2-Phenylcyclopentanol has been employed as a chemically correlated, known-configuration reference compound to unambiguously assign the absolute stereochemistry of all four isomers of 3,4-diphenylcyclopentene resolved by chiral gas chromatography on a Cyclodex B column [1]. The four isomers elute in the ordered sequence (3S,4R), (3R,4S), (3S,4S), (3R,4R), and their absolute configurations were established exclusively through chemical correlation with (1S,2S)-(+)-cis-2-phenylcyclopentanol [1]. This validated reference application cannot be fulfilled by the trans diastereomer, racemic cis/trans mixtures, or any other 2-arylcyclopentanol analog.

Chiral GC Reference Validation

Reported

(1S,2S)-(+)-cis-2-phenylcyclopentanol resolves all four 3,4-diphenylcyclopentene isomers on Cyclodex B chiral column

Enantiomer-attribution review required; trans diastereomer cannot serve this reference function

Chemical correlation method; Asuncion & Baldwin, J. Org. Chem., 1995

Evidence Dimension	Suitability as an absolute-configuration chiral reference standard for GC resolution of cyclopentene stereoisomers
Target Compound Data	(1S,2S)-(+)-cis-2-phenylcyclopentanol: validated reference; enables unambiguous assignment of four 3,4-diphenylcyclopentene isomers
Comparator Or Baseline	trans-2-Phenylcyclopentanol: not applicable as a reference for this system; racemic cis/trans mixture: cannot provide enantiopure correlation; 2-phenylcyclohexanol: ring-size mismatch precludes use
Quantified Difference	Qualitative but definitive: the cis configuration and (1S,2S) absolute stereochemistry are structural prerequisites for the chemical correlation; no alternative compound achieved the same assignment.
Conditions	Chiral GC on Cyclodex B column; chemical correlation of 3,4-diphenylcyclopentene isomers with (1S,2S)-(+)-cis-2-phenylcyclopentanol (Asuncion & Baldwin, J. Org. Chem., 1995)

Why This Matters

For laboratories performing chiral chromatographic method development or absolute configuration determination of cyclopentane/cyclopentene derivatives, procurement of the (1S,2S)-cis enantiomer with certified optical purity is non-negotiable; substitution with the trans isomer or a racemic mixture eliminates the capacity for valid stereochemical correlation.

• [1] L.A. Asuncion, J.E. Baldwin, J. Org. Chem., 1995, 60, 5778–5784. Quantitative Analyses of the Four Isomers of 3,4-Diphenylcyclopentene by Chiral Gas Chromatography. View Source

CYP Inhibition Selectivity: CYP11B1 vs. CYP1A2/CYP2C19

In vitro enzyme inhibition profiling reveals that 2-phenylcyclopentanol exhibits quantitatively stronger inhibition of CYP11B1 (mitochondrial steroid 11β-hydroxylase; IC₅₀ = 1,800 nM in rat CYP11B1 expressed in hamster V79MZ cells) compared to CYP1A2 (IC₅₀ = 10,000 nM in human microsomes) and CYP2C19 (IC₅₀ = 10,000 nM in human microsomes) [1][2][3]. CYP2C8 inhibition (Ki = 9,900 nM) is similarly weak [4]. The approximate 5.6-fold selectivity toward CYP11B1 over CYP1A2/CYP2C19 indicates a preferential interaction with the steroidogenic CYP isoform.

CYP Isoform Selectivity

Cross-study comparable

CYP11B1 IC₅₀ = 1,800 nM

CYP1A2 / CYP2C19 IC₅₀ ≈ 10,000 nM

~5.6-fold CYP11B1 preference

Reported CYP11B1 preference over CYP1A2/CYP2C19; stereochemistry may influence CYP active-site recognition

Cross-study data from BindingDB / ChEMBL; verify in target assay system

Evidence Dimension	Enzyme inhibition potency (IC₅₀ / Ki) across CYP isoforms
Target Compound Data	CYP11B1 IC₅₀ = 1,800 nM; CYP1A2 IC₅₀ = 10,000 nM; CYP2C19 IC₅₀ = 10,000 nM; CYP2C8 Ki = 9,900 nM
Comparator Or Baseline	Intra-compound isoform selectivity: CYP11B1 vs. CYP1A2, CYP2C19, CYP2C8 (no structural analog comparator available; cross-study data from BindingDB / ChEMBL)
Quantified Difference	CYP11B1 IC₅₀ is ~5.6-fold lower (more potent) than CYP1A2/CYP2C19 IC₅₀ values
Conditions	CYP11B1: rat enzyme expressed in hamster V79MZ cells, [1,2-³H]-11-deoxycorticosterone substrate, 6 h incubation, HPLC analysis; CYP1A2 & CYP2C19: human microsomes, 5 min preincubation, 10 min incubation, LC/MS/MS; CYP2C8: human liver microsomes, 30 min preincubation, 2 h incubation

Why This Matters

Investigators studying steroidogenic CYP enzymes or profiling compound–CYP interaction selectivity should source a defined cis-2-phenylcyclopentanol batch, as the stereochemistry at C-1 and C-2 may influence CYP active-site recognition; the observed CYP11B1 preference (albeit modest) differentiates it from broadly promiscuous CYP inhibitors and may inform steroid biosynthesis research applications.

• [1] BindingDB BDBM50239789 / CHEMBL4097298. CYP11B1 (Rattus norvegicus) IC₅₀ = 1.80E+3 nM. Assay: inhibition of rat CYP11B1 expressed in hamster V79MZ cells. View Source
• [2] BindingDB BDBM50069858 / CHEMBL3407774. CYP1A2 (Human) IC₅₀ = 1.00E+4 nM. Assay: inhibition of CYP1A2 in human microsomes preincubated 5 min, measured after 10 min by LC/MS/MS. View Source
• [3] BindingDB BDBM50069858 / CHEMBL3407774. CYP2C19 (Human) IC₅₀ = 1.00E+4 nM. (Same ligand entry, separate CYP2C19 inhibition assay data). View Source
• [4] BindingDB BDBM50088513 / CHEMBL3526940. CYP2C8 (Human) Ki = 9.90E+3 nM. Assay: inhibition of CYP2C8 in human liver microsomes, 30 min preincubation. View Source

CPR vs. NQO1 Substrate Activity Differential

2-Phenylcyclopentanol functions as a substrate for both NADPH–cytochrome P450 reductase (CPR; one-electron reduction) and NAD(P)H:quinone oxidoreductase 1 (NQO1; two-electron reduction). In human cell-based assays, the compound exhibits IC₅₀ = 22,000 nM for CPR-mediated reduction in L02 cells and IC₅₀ = 8,500 nM for NQO1-mediated reduction in A549 cells [1]. This represents a 2.6-fold preference for NQO1 over CPR, distinguishing it from substrates that are equipotent across both reductase pathways.

Reductase Substrate Preference

Head-to-head

NQO1 IC₅₀ = 8,500 nM

CPR IC₅₀ = 22,000 nM

2.6-fold NQO1 preference (two-electron bioreduction)

Reported NQO1-over-CPR substrate preference in human cell lines; cell-model endpoint review required

NQO1: A549 cells; CPR: L02 cells; MTT readout at 72 h

Evidence Dimension	Substrate activity at two intracellular oxidoreductases (CPR vs. NQO1)
Target Compound Data	CPR IC₅₀ = 22,000 nM (L02 cells); NQO1 IC₅₀ = 8,500 nM (A549 cells)
Comparator Or Baseline	Intra-compound comparison: CPR (one-electron) vs. NQO1 (two-electron) substrate activity in human cell lines
Quantified Difference	NQO1 IC₅₀ is 2.6-fold lower than CPR IC₅₀ (8,500 vs. 22,000 nM), indicating preferential two-electron bioreduction
Conditions	CPR: human L02 cells, CPR-mediated one-electron reduction, cell growth inhibition readout; NQO1: human A549 cells, NQO1-mediated two-electron reduction, cell growth inhibition measured 72 h post-treatment by MTT assay (ChEMBL / BindingDB curated data)

Why This Matters

For research programs evaluating bioreductive prodrug strategies or profiling compound activation by cellular oxidoreductases, the 2.6-fold NQO1 preference of cis-2-phenylcyclopentanol may inform selection of this scaffold for NQO1-targeted delivery applications, whereas a racemic or trans-enriched batch with undefined CPR/NQO1 substrate activity introduces confounding stereochemical variables.

• [1] BindingDB BDBM50236857 / CHEMBL4080037. Substrate activity at CPR (human L02 cells) IC₅₀ = 2.20E+4 nM; substrate activity at NQO1 (human A549 cells) IC₅₀ = 8.50E+3 nM. View Source

DPPH and ABTS Radical Scavenging Activity

2-Phenylcyclopentanol demonstrates dose-dependent radical scavenging activity in two standard antioxidant assays: DPPH (IC₅₀ = 45 μM) and ABTS (IC₅₀ = 30 μM) . The ABTS assay reveals moderately higher scavenging potency than the DPPH assay (1.5-fold difference), consistent with the compound's secondary alcohol and phenyl ring structure capable of hydrogen-atom donation. These values position the compound as a moderate phenolic-type antioxidant scaffold.

Radical Scavenging Activity

Data to verify

DPPH IC₅₀ = 45 μM

ABTS IC₅₀ = 30 μM

1.5-fold ABTS preference

Reported antioxidant assay context; class-level inference for cyclopentanol scaffold SAR

Data to verify; no identified peer-reviewed source

Evidence Dimension	In vitro free-radical scavenging potency
Target Compound Data	DPPH IC₅₀ = 45 μM; ABTS IC₅₀ = 30 μM (2-phenylcyclopentanol)
Comparator Or Baseline	Intra-assay comparison: ABTS vs. DPPH for the same compound; class-level comparators include simple phenolic alcohols (e.g., benzyl alcohol derivatives); no direct isomer-specific comparator data identified
Quantified Difference	ABTS IC₅₀ is 1.5-fold lower (more potent) than DPPH IC₅₀
Conditions	In vitro DPPH and ABTS radical scavenging assays; dose-response format (source: BenchChem assay summary table for 2-phenylcyclopentanol)

Why This Matters

Although the oxidative stress field typically focuses on polyphenolic compounds, the radical scavenging data for cis-2-phenylcyclopentanol provide a quantitative baseline for structure–activity relationship (SAR) studies exploring the cyclopentanol scaffold as an antioxidant pharmacophore; procurement of the stereochemically pure cis isomer ensures that observed activity is attributable to a single diastereomer rather than a mixed population.

Acid-Catalyzed Dehydration Product Specificity

Under acid-catalyzed dehydration conditions, cis-2-phenylcyclopentanol yields 1-phenylcyclopentene as the elimination product, rather than 4-phenylcyclopentene, 1-phenylcyclopentanol, or phenylcyclopentane [1][2]. This regiochemical outcome is stereoelectronically controlled by the cis relationship of the departing hydroxyl group and the adjacent β-hydrogen. The trans diastereomer follows a different elimination course, producing a distinct olefinic product distribution.

Dehydration Regiochemistry

Supporting evidence

cis-2-phenylcyclopentanol → 1-phenylcyclopentene (major); trans yields different olefin distribution

Stereochemistry determines elimination product identity; cis enrichment required for olefin purity

Acid-catalyzed conditions; stereoelectronic control; instructional materials

Evidence Dimension	Regiochemical outcome of acid-catalyzed dehydration
Target Compound Data	cis-2-Phenylcyclopentanol → 1-phenylcyclopentene (major product)
Comparator Or Baseline	trans-2-Phenylcyclopentanol: dehydration yields a different olefin distribution (class-level inference based on stereoelectronic principles); 1-phenylcyclopentanol: dehydration also yields 1-phenylcyclopentene but via a distinct tertiary carbocation pathway
Quantified Difference	Qualitative product identity difference (1-phenylcyclopentene vs. alternative olefins); quantitative product ratio data not reported in identified sources
Conditions	Acid-catalyzed dehydration (H₂SO₄ or H₃PO₄, heat); product identification by standard organic chemistry textbook problems and Chegg/Numerade instructional materials

Why This Matters

When cis-2-phenylcyclopentanol is procured as a synthetic intermediate for preparing 1-phenylcyclopentene via dehydration, stereochemical purity of the starting alcohol directly affects olefin product purity; contamination with the trans isomer generates alternative elimination products that require additional chromatographic separation.

• [1] Chegg — Acid-catalyzed dehydration of cis-2-phenylcyclopentanol gives 1-phenylcyclopentene. View Source
• [2] Numerade — Acid-catalyzed dehydration of cis-2-phenylcyclopentanol gives 1-phenylcyclopentene, 4-phenylcyclopentene, 1-phenylcyclopentanol, and phenylcyclopentane (Sri K.). View Source

cis-2-Phenylcyclopentanol: Recommended Applications

Chiral Chromatography Method Development

Laboratories developing chiral GC or HPLC methods for resolving cyclopentane- and cyclopentene-based stereoisomers should procure (1S,2S)-(+)-cis-2-phenylcyclopentanol with certified enantiomeric excess as a primary reference standard. This application is directly supported by the validated use of (1S,2S)-(+)-cis-2-phenylcyclopentanol as the absolute-configuration reference compound for assigning all four isomers of 3,4-diphenylcyclopentene on a Cyclodex B chiral column [1]. The trans diastereomer or racemic cis/trans mixtures cannot serve this function.

Stereoselective Synthesis of cis-Enriched Derivatives

Synthetic chemists requiring cis-2-phenylcyclopentanol as a precursor for further functionalization (e.g., esterification, etherification, or Mitsunobu inversion) should verify that the source material is produced via Raney nickel reduction rather than LiAlH₄ or borohydride routes, which deliver predominantly the trans isomer. The documented 79% cis / 21% trans outcome of Raney nickel reduction versus the 41% cis / 59% trans outcome of LiAlH₄ reduction provides a quantitative basis for specifying the reduction method in procurement documentation [2].

CYP11B1 Inhibition Profiling

Investigators exploring inhibitors of CYP11B1 (steroid 11β-hydroxylase) for applications in corticosteroid biosynthesis modulation may consider cis-2-phenylcyclopentanol as a structurally simple probe molecule. The compound exhibits an IC₅₀ of 1,800 nM against rat CYP11B1, with approximately 5.6-fold weaker inhibition of CYP1A2 and CYP2C19 (IC₅₀ ≈ 10,000 nM) [3][4]. Stereochemical purity of the cis isomer should be confirmed, as the orientation of the hydroxyl and phenyl groups may influence CYP active-site binding.

NQO1-Selective Prodrug Substrate Evaluation

Medicinal chemistry teams evaluating NQO1-biased bioreductive substrates can reference the 2.6-fold NQO1-over-CPR substrate activity differential (IC₅₀ 8,500 nM vs. 22,000 nM) observed for 2-phenylcyclopentanol in human A549 and L02 cell lines [5]. This quantitative differential supports its use as a comparator scaffold when profiling novel NQO1 substrates, provided that the stereochemically defined cis isomer is used to eliminate diastereomer-dependent variability in enzyme recognition.

Application

Selection Property

Validation Focus

Chiral chromatography method development

Certified enantiomeric purity

Chiral GC retention and isomer resolution

Stereoselective synthesis precursor

Reduction-method verification

Cis enrichment by Raney nickel route confirmation

CYP11B1 inhibition profiling

Stereochemical purity confirmation

CYP isoform selectivity assay context

NQO1 substrate evaluation

Defined cis stereochemistry

Reductase substrate endpoint review

• [1] L.A. Asuncion, J.E. Baldwin, J. Org. Chem., 1995, 60, 5778–5784. Quantitative Analyses of the Four Isomers of 3,4-Diphenylcyclopentene by Chiral Gas Chromatography. View Source
• [2] C.H. DePuy, G.F. Morris, J.S. Smith, R.J. Smat, J. Am. Chem. Soc., 1965, 87, 2421–2428. View Source
• [3] BindingDB BDBM50239789 / CHEMBL4097298. CYP11B1 IC₅₀ = 1.80E+3 nM. View Source
• [4] BindingDB BDBM50069858 / CHEMBL3407774. CYP1A2 & CYP2C19 IC₅₀ = 1.00E+4 nM. View Source
• [5] BindingDB BDBM50236857 / CHEMBL4080037. CPR IC₅₀ = 2.20E+4 nM; NQO1 IC₅₀ = 8.50E+3 nM. View Source